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Cat. No.: B12496055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Perivine (also known as Perivin) is a naturally occurring indole alkaloid belonging to the

vobasine family, structurally related to the broader class of vinca alkaloids.[1] It is isolated from

plants such as Catharanthus roseus (Madagascar periwinkle).[2] Like other vinca alkaloids,

Perivine is investigated for its biological activities, which include hypotensive and muscle

relaxant properties.[3] Additionally, it has been suggested that Perivine may play a role in

resolving the instability of the retinoblastoma-associated proteins (RbAp48) complex, indicating

potential therapeutic applications in Alzheimer's disease.[3][4] Accurate and effective

dissolution of Perivine is the foundational step for any in vitro or in vivo experimental study.

This document provides detailed protocols and solubility data to guide researchers in preparing

Perivine solutions for experimental use.

Chemical and Physical Properties
Before preparing a solution, it is essential to understand the basic properties of the compound.

Molecular Formula: C₂₀H₂₂N₂O₃[1]

Molecular Weight: 338.4 g/mol [1]

Appearance: Crystalline solid (forms prisms from methanol)[2]
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Class: Indole Alkaloid (Vinca Alkaloid type)[1]

Solubility Data
Quantitative solubility data for Perivine is limited in publicly available literature. However, data

from chemical suppliers and information on structurally similar vinca alkaloids (e.g., Vincristine)

provide a strong basis for selecting appropriate solvents. All data is summarized in Table 1.

Table 1: Quantitative Solubility Data for Perivine and Related Vinca Alkaloids
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Compound Solvent Concentration
Approx.
(mg/mL)

Notes

Perivine

Dimethyl

Sulfoxide

(DMSO)

10 mM ~3.38 mg/mL

Sonication is

recommended to

aid dissolution.[3]

[4]

Vincristine

(sulfate)

Dimethyl

Sulfoxide

(DMSO)

~5.4 mM ~5 mg/mL

Provides a

reference for a

closely related

compound.[5]

Vincristine

(sulfate)

Dimethyl

Formamide

(DMF)

~3.3 mM ~3 mg/mL

Provides a

reference for a

closely related

compound.[5]

Vincristine

(sulfate)

Phosphate-

Buffered Saline

(PBS, pH 7.2)

~2.2 mM ~2 mg/mL

Aqueous buffer

solubility is

limited.[5][6]

Vincristine

(sulfate)
Methanol ~24.6 mM ~20 mg/mL

Perivine is

known to

crystallize from

methanol.[2][6]

Vincristine

(sulfate)
Water ~61.5 mM ~50 mg/mL

Refers to the

sulfate salt,

which has higher

aqueous

solubility.[6]

Note: The solubility of alkaloid compounds can be pH-dependent. They are generally more

soluble in acidic aqueous solutions where they form salts.[7]

Experimental Protocols for Dissolution
4.1 Protocol 1: Preparation of a High-Concentration Stock Solution in an Organic Solvent
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This protocol is recommended for preparing a primary stock solution for long-term storage,

which can be later diluted into aqueous buffers or cell culture media for experiments. DMSO is

the recommended solvent based on available data.

Materials:

Perivine powder

Dimethyl Sulfoxide (DMSO), anhydrous or molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes

Vortex mixer

Sonicator (water bath type is recommended)

Methodology:

Preparation: Work in a chemical fume hood. Wear appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat.

Weighing: Tare a sterile, pre-weighed microcentrifuge tube on an analytical balance.

Carefully weigh the desired amount of Perivine powder (e.g., 1 mg) into the tube.

Solvent Addition: Based on the desired stock concentration (e.g., 10 mM), calculate the

required volume of DMSO. For 1 mg of Perivine (MW: 338.4 g/mol ) to make a 10 mM stock:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

Volume (L) = (0.001 g / 338.4 g/mol ) / 0.01 mol/L = 0.0002955 L

Volume (µL) = 295.5 µL

Add 295.5 µL of DMSO to the tube containing 1 mg of Perivine.
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Dissolution:

Cap the tube securely and vortex vigorously for 30-60 seconds.

Visually inspect for any undissolved particles.

If particles remain, place the tube in a water bath sonicator. Sonicate for 5-10 minutes, or

until the solution is clear.[4] Avoid overheating the sample.

Storage: Once fully dissolved, the stock solution should be aliquoted into smaller volumes to

avoid repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C for long-term stability. A

supplier recommends that solutions in solvent can be stored at -80°C for up to one year.[4]

4.2 Protocol 2: Preparation of a Working Solution in Aqueous Buffer or Cell Culture Medium

For most biological assays, the high-concentration organic stock solution must be diluted to a

final working concentration in an aqueous medium. It is critical to ensure that the final

concentration of the organic solvent (e.g., DMSO) is low enough to not affect the experimental

system (typically <0.5%, and often <0.1%).

Materials:

Perivine stock solution (from Protocol 1)

Sterile Phosphate-Buffered Saline (PBS), cell culture medium, or other desired aqueous

buffer

Sterile dilution tubes

Methodology:

Calculation: Determine the volume of stock solution needed for your final working

concentration. For example, to make 1 mL of a 10 µM working solution from a 10 mM stock:

Use the formula: M₁V₁ = M₂V₂

(10 mM) * V₁ = (0.01 mM) * (1 mL)
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V₁ = 0.001 mL = 1 µL

Dilution: Add 999 µL of the desired aqueous buffer to a sterile tube. Add the 1 µL of the 10

mM Perivine stock solution.

Mixing: Immediately vortex the tube gently but thoroughly to ensure complete mixing and

prevent precipitation of the compound.

Final Solvent Concentration: In this example, the final DMSO concentration would be 0.1%

(1 µL in 1000 µL total volume), which is generally well-tolerated by most cell lines.

Usage: Use the freshly prepared working solution immediately for your experiment. Do not

store dilute aqueous solutions for long periods, as the compound may precipitate or degrade.

Visualization of Workflows and Pathways
5.1 Experimental Workflow: Dissolving Perivine The following diagram illustrates the logical

steps for preparing Perivine stock and working solutions.
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Workflow for preparing Perivine solutions.
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5.2 Signaling Pathway: Mechanism of Action of Vinca Alkaloids Perivine is a member of the

vinca alkaloid family. The primary mechanism of action for this class of compounds is the

disruption of microtubule dynamics, which is critical for cell division (mitosis). This leads to an

arrest of the cell cycle in the M-phase and subsequent apoptosis.[8][9]
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Vinca alkaloid-induced microtubule disruption.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b12496055?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12496055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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